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Compound of Interest

Compound Name: 5(6)-ROX

Cat. No.: B8069391 Get Quote

For researchers, scientists, and drug development professionals utilizing 5(6)-Carboxy-X-

rhodamine (5(6)-ROX), a fluorescent dye crucial for applications like real-time PCR, DNA

sequencing, and fluorescence microscopy, proper dissolution is paramount for experimental

success.[1][2] This guide provides a comprehensive overview of the necessary protocols and

quantitative data for effectively dissolving 5(6)-ROX powder.

Core Properties and Storage
5(6)-ROX is a mixture of 5-ROX and 6-ROX isomers, appearing as a dark red or violet solid.[2]

[3] It is a long-wavelength rhodamine dye known for its high fluorescence and photostability

compared to other dyes like fluorescein.[2][4] Proper storage is critical to prevent degradation;

the powder should be stored at -20°C, protected from light.[2][3][5] Once dissolved, stock

solutions are typically stable for up to 6 months at -80°C or 1 month at -20°C, and should also

be protected from light and repeated freeze-thaw cycles.[1][6]

Solubility and Recommended Solvents
The solubility of 5(6)-ROX is a key factor in preparing concentrated stock solutions. Dimethyl

sulfoxide (DMSO) is the most commonly recommended solvent, exhibiting high solubility.[1][3]

[5] Other suitable organic solvents include dimethylformamide (DMF) and methanol (MeOH).[2]

[5][7] It is crucial to use anhydrous or newly opened DMSO, as its hygroscopic nature can

negatively impact the solubility of the product.[1][6] For certain applications, partial solubility

has been noted in methanol and 0.1 M Tris at pH 8.0.[8]
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Quantitative Solubility Data
The following table summarizes the quantitative solubility data for 5(6)-ROX in the primary

recommended solvent, DMSO.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes Source(s)

DMSO 20 mg/mL 37.41 mM

May require

ultrasonic

agitation,

warming, or

heating to 60°C.

[1]

DMSO 100 mg/mL 187.06 mM
Requires

sonication.
[6]

Note: The molecular weight of 5(6)-ROX is approximately 534.60 g/mol , which is used for

molarity calculations.[1][6][8]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol is suitable for creating a concentrated stock solution for general in vitro

applications.

Weighing: Accurately weigh the desired amount of 5(6)-ROX powder in a microcentrifuge

tube.

Solvent Addition: Add the appropriate volume of high-quality, anhydrous DMSO to achieve

the target concentration (e.g., 10-20 mg/mL). A table for preparing common stock solution

concentrations is provided below.

Dissolution: Vortex the solution thoroughly. If the powder does not fully dissolve, sonicate the

vial or gently warm it to aid dissolution.[1]
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Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. Store at -20°C for short-term (up to 1 month) or -80°C for

long-term (up to 6 months) storage, protected from light.[1][6]

Stock Solution Preparation Table (for DMSO)
Desired Concentration Mass of 5(6)-ROX Volume of DMSO

1 mM 1 mg 1.871 mL

5 mM 1 mg 374.11 µL

10 mM 1 mg 187.06 µL

10 mM 5 mg 935.28 µL

10 mM 10 mg 1.871 mL

Table adapted from AAT Bioquest and MedChemExpress.[1][6][9]

Protocol 2: Preparation of a Working Solution for In Vivo
Experiments
For in vivo studies, a more complex solvent system may be required to ensure biocompatibility.

The following is an example protocol.[1]

Initial Stock: Prepare a concentrated stock solution in DMSO (e.g., 20 mg/mL) as described

in Protocol 1.

Solvent Mixture Preparation: In a separate tube, prepare the final solvent mixture. For a 1 mL

final volume, the components are added sequentially:

400 µL PEG300

50 µL Tween-80

450 µL Saline (0.9% NaCl in ddH₂O)

Dilution: Add 100 µL of the 20 mg/mL 5(6)-ROX DMSO stock solution to the 900 µL solvent

mixture.
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Mixing: Mix the solution thoroughly until it is clear and homogenous. This yields a final

concentration of 2 mg/mL.

Usage: It is recommended to prepare this working solution freshly on the day of use.[1]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for dissolving 5(6)-ROX powder and

preparing stock and working solutions.
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Workflow for dissolving 5(6)-ROX powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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